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Compound of Interest

Compound Name: Adx 47273

Cat. No.: B1666623

For Researchers, Scientists, and Drug Development Professionals

Introduction

ADX47273 is a potent and selective positive allosteric modulator (PAM) of the metabotropic
glutamate receptor 5 (MGIuR5).[1][2][3] As a crucial tool in neuroscience research, particularly
in studies related to synaptic plasticity and neurological disorders, the accurate and consistent
preparation of ADX47273 stock solutions is paramount for reproducible experimental results.[3]
[4] Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of
ADX47273 due to its high solubilizing capacity for this compound.[1][2][5] These application
notes provide a detailed protocol for the preparation, storage, and handling of ADX47273 stock
solutions in DMSO.

Quantitative Data Summary

For ease of reference and experimental planning, the key quantitative data for ADX47273 are
summarized in the table below.
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Parameter Value Source(s)

Molecular Weight 369.36 g/mol [1112]1[5]

I 74 mg/mL (200.34 mM) to 100
Solubility in DMSO [1112]
mg/mL (270.74 mM)

Recommended Stock Solution -80°C for up to 1 year; -20°C (2]

Storage for up to 1 month
Powder Storage -20°C for up to 3 years [2]
In Vitro EC50 0.17 uM [1][6]

Common In Vitro
) 0.1 puM - 10 uM [1][6]
Concentration Range

Experimental Protocol: Preparation of a 10 mM
ADX47273 Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of ADX47273 in DMSO. This
concentration is a common starting point for subsequent dilutions to working concentrations for
in vitro assays.

Materials:

ADX47273 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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e Preparation:

o Bring the ADX47273 powder and DMSO to room temperature before opening to prevent
condensation. It is crucial to use fresh, anhydrous DMSO as absorbed moisture can
reduce the solubility of ADX47273.[1]

» Weighing ADX47273:

o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out the desired amount of ADX47273 powder. For example, to prepare 1
mL of a 10 mM stock solution, weigh 3.69 mg of ADX47273 (Molecular Weight = 369.36
g/mol ).

» Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x
Molecular Weight ( g/mol ) x 1000 (mg/qg)

» Mass (mg) = 0.001 L x 0.010 mol/L x 369.36 g/mol x 1000 mg/g = 3.69 mg

 Dissolving in DMSO:

o Add the appropriate volume of fresh DMSO to the microcentrifuge tube containing the
ADX47273 powder. For the example above, add 1 mL of DMSO.

o Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle
warming or sonication may be used to facilitate dissolution if necessary.[2]

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.

o For long-term storage (up to 1 year), store the aliquots at -80°C.[1][2]

o For short-term storage (up to 1 month), store at -20°C.[1][2]

e Preparation of Working Solutions:
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o When ready to use, thaw an aliquot of the stock solution at room temperature.

o Dilute the stock solution to the desired final concentration in the appropriate cell culture
medium or buffer.

o Note: The final concentration of DMSO in the assay should be kept low (typically <0.5%)
to avoid solvent-induced cellular toxicity.

Visualizations

Experimental Workflow for ADX47273 Stock Solution Preparation
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Caption: Workflow for preparing ADX47273 stock solution.
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Caption: ADX47273 as a positive allosteric modulator of mGIluRb5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
ADX47273 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666623#preparing-adx-47273-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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